Cas no 1783928-75-5 (2-(3-amino-2,2-difluoropropyl)phenol)

• Product Name: 2-(3-amino-2,2-difluoropropyl)phenol
• CAS No: 1783928-75-5
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6201800
• PubChem ID: 105442445
• Update Time: 2025-10-27

2-(3-amino-2,2-difluoropropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2,2-difluoropropyl)phenol
• 1783928-75-5
• EN300-1949312

• Inchi： 1S/C9H11F2NO/c10-9(11,6-12)5-7-3-1-2-4-8(7)13/h1-4,13H,5-6,12H2
• InChI Key： KHBBQIRVQPYEBW-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC=CC=1O)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-(3-amino-2,2-difluoropropyl)phenol

Introduction to 2-(3-amino-2,2-difluoropropyl)phenol (CAS No. 1783928-75-5)

2-(3-amino-2,2-difluoropropyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1783928-75-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of phenolic derivatives characterized by its unique structural motif, which includes a fluorinated propyl side chain and an amino substituent on the aromatic ring. The presence of fluorine atoms and the amino group imparts distinct physicochemical properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(3-amino-2,2-difluoropropyl)phenol consists of a phenolic core linked to a propyl chain that is further modified by two fluorine atoms at the second carbon position. This arrangement creates a molecule with enhanced lipophilicity and potential metabolic stability, attributes that are highly valued in medicinal chemistry. The amino group not only contributes to the compound's basicity but also serves as a versatile handle for further chemical modifications, such as coupling reactions or derivatization, which can be crucial in optimizing pharmacological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated aromatic compounds. The introduction of fluorine atoms into organic molecules is well-documented for its ability to modulate biological activity, improve metabolic stability, and enhance binding affinity to biological targets. Specifically, 2-(3-amino-2,2-difluoropropyl)phenol has been investigated for its potential role in various therapeutic areas, including anti-inflammatory and antimicrobial applications. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways.

One of the most compelling aspects of 2-(3-amino-2,2-difluoropropyl)phenol is its structural versatility. The combination of a phenolic hydroxyl group and an amino group provides multiple sites for chemical intervention, allowing researchers to fine-tune its properties for specific biological targets. For instance, the amino group can be readily acylated or alkylated to introduce additional functionalities, while the phenolic hydroxyl can participate in hydrogen bonding interactions or undergo esterification reactions. Such modifications are essential in the development of lead compounds that exhibit optimal pharmacokinetic and pharmacodynamic profiles.

The synthesis of 2-(3-amino-2,2-difluoropropyl)phenol presents unique challenges due to the presence of sensitive functional groups and the need for precise regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted side reactions, which is critical for producing pure compounds suitable for biological evaluation.

Recent advances in computational chemistry have further accelerated the exploration of 2-(3-amino-2,2-difluoropropyl)phenol's potential applications. Molecular modeling studies have been instrumental in predicting binding interactions with target proteins and identifying key pharmacophoric elements within the molecule. These insights have guided experimental efforts toward optimizing potency and selectivity. Additionally, virtual screening approaches have been used to identify novel analogs with enhanced biological activity, demonstrating the compound's promise as a scaffold for drug development.

The pharmacological evaluation of 2-(3-amino-2,2-difluoropropyl)phenol has revealed several intriguing properties. In vitro assays have shown that this compound exhibits dose-dependent inhibition of certain inflammatory mediators, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary microbiological studies indicate that it may possess antimicrobial activity against specific bacterial strains. These findings underscore the compound's therapeutic relevance and justify further investigation into its mechanism of action.

As research in medicinal chemistry continues to evolve, 2-(3-amino-2,2-difluoropropyl)phenol remains a compelling subject of study due to its unique structural features and promising biological profile. The integration of cutting-edge synthetic techniques with modern computational methods has positioned this compound as a valuable asset in the quest for novel therapeutic agents. Future studies are expected to delve deeper into its pharmacological properties and explore new avenues for clinical application.

The broader significance of CAS No. 1783928-75-5 lies in its contribution to the expanding library of fluorinated phenolic compounds being investigated for medicinal use. These molecules represent a frontier in drug discovery, where structural innovation meets biological function to yield compounds with improved efficacy and safety profiles. The continued exploration of such derivatives will undoubtedly pave the way for new treatments across multiple therapeutic domains.